Cas no 2248342-73-4 (Ethyl 4-amino-5-bromopyrimidine-2-carboxylate)
2248342-73-4 structure
Product Name:Ethyl 4-amino-5-bromopyrimidine-2-carboxylate
CAS No:2248342-73-4
MF:C7H8BrN3O2
MW:246.061320304871
CID:6615934
PubChem ID:137939998
Update Time:2023-12-01
Ethyl 4-amino-5-bromopyrimidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248342-73-4
- Ethyl 4-amino-5-bromopyrimidine-2-carboxylate
- EN300-6509952
-
- Inchi: 1S/C7H8BrN3O2/c1-2-13-7(12)6-10-3-4(8)5(9)11-6/h3H,2H2,1H3,(H2,9,10,11)
- InChI Key: YLMJLQLQLKPRDP-UHFFFAOYSA-N
- SMILES: BrC1C=NC(C(=O)OCC)=NC=1N
Computed Properties
- Exact Mass: 244.97999g/mol
- Monoisotopic Mass: 244.97999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 78.1Ų
Ethyl 4-amino-5-bromopyrimidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509952-0.05g |
ethyl 4-amino-5-bromopyrimidine-2-carboxylate |
2248342-73-4 | 95.0% | 0.05g |
$876.0 | 2025-03-14 | |
| Enamine | EN300-6509952-0.1g |
ethyl 4-amino-5-bromopyrimidine-2-carboxylate |
2248342-73-4 | 95.0% | 0.1g |
$917.0 | 2025-03-14 | |
| Enamine | EN300-6509952-0.25g |
ethyl 4-amino-5-bromopyrimidine-2-carboxylate |
2248342-73-4 | 95.0% | 0.25g |
$959.0 | 2025-03-14 | |
| Enamine | EN300-6509952-0.5g |
ethyl 4-amino-5-bromopyrimidine-2-carboxylate |
2248342-73-4 | 95.0% | 0.5g |
$1001.0 | 2025-03-14 | |
| Enamine | EN300-6509952-1.0g |
ethyl 4-amino-5-bromopyrimidine-2-carboxylate |
2248342-73-4 | 95.0% | 1.0g |
$1043.0 | 2025-03-14 | |
| Enamine | EN300-6509952-2.5g |
ethyl 4-amino-5-bromopyrimidine-2-carboxylate |
2248342-73-4 | 95.0% | 2.5g |
$2043.0 | 2025-03-14 | |
| Enamine | EN300-6509952-5.0g |
ethyl 4-amino-5-bromopyrimidine-2-carboxylate |
2248342-73-4 | 95.0% | 5.0g |
$3023.0 | 2025-03-14 | |
| Enamine | EN300-6509952-10.0g |
ethyl 4-amino-5-bromopyrimidine-2-carboxylate |
2248342-73-4 | 95.0% | 10.0g |
$4483.0 | 2025-03-14 |
Ethyl 4-amino-5-bromopyrimidine-2-carboxylate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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